Cas no 2171798-54-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopent-2-ene-1-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopent-2-ene-1-carboxylic acid
• CAS No: 2171798-54-0
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 5963141
• PubChem ID: 165550854
• Update Time: 2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopent-2-ene-1-carboxylic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclopent-2-ene-1-carboxylic acid
• 2171798-54-0
• EN300-1483301

• Inchi： 1S/C28H24N2O5/c31-26(29-18-14-13-17(15-18)27(32)33)23-11-5-6-12-25(23)30-28(34)35-16-24-21-9-3-1-7-19(21)20-8-2-4-10-22(20)24/h1-14,17-18,24H,15-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： MPWKGSIZDXHZJV-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC=C1C(NC1C=CC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopent-2-ene-1-carboxylic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopent-2-ene-1-carboxylic acid (CAS: 2171798-54-0)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopent-2-ene-1-carboxylic acid (CAS: 2171798-54-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentene carboxylic acid moiety makes it a versatile intermediate in organic synthesis and pharmaceutical research.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize its purity and structural integrity. These efforts are crucial for ensuring the compound's suitability in complex chemical reactions, particularly in the synthesis of peptide-based therapeutics.

One of the key findings from recent research is the compound's role as a building block in the development of novel peptide conjugates. Its ability to undergo selective deprotection and coupling reactions makes it an invaluable tool in solid-phase peptide synthesis (SPPS). Additionally, its compatibility with Fmoc-based strategies has been demonstrated in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential in targeting protein-protein interactions.

Another area of interest is the compound's potential application in prodrug design. The cyclopentene carboxylic acid moiety can be modified to improve the pharmacokinetic properties of drug candidates, such as bioavailability and metabolic stability. Recent preclinical studies have explored its use in the development of prodrugs for anti-inflammatory and anticancer agents, with encouraging results in vitro and in vivo models.

Despite these advancements, challenges remain in scaling up the synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopent-2-ene-1-carboxylic acid for industrial applications. Researchers are investigating greener and more cost-effective synthetic routes to address these limitations. Furthermore, the compound's safety profile and toxicity data are still under investigation, which will be critical for its eventual translation into clinical applications.

In conclusion, the ongoing research on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclopent-2-ene-1-carboxylic acid (CAS: 2171798-54-0) highlights its multifaceted role in chemical biology and drug development. Its unique structural properties and versatility make it a valuable asset in the synthesis of complex molecules and the design of novel therapeutics. Future studies will likely focus on optimizing its synthetic pathways and expanding its applications in medicinal chemistry.